Cas no 388079-60-5 (Ferrocene,1-[(1R)-1-(dicyclohexylphosphino)ethyl]-2-[2-(diphenylphosphino)phenyl]-, (1R)-(9CI))

• Product Name: Ferrocene,1-[(1R)-1-(dicyclohexylphosphino)ethyl]-2-[2-(diphenylphosphino)phenyl]-, (1R)-(9CI)
• CAS No: 388079-60-5
• MF: C₄₂H₄₈FeP₂
• MW: 670.623054504395
• CID: 298844
• PubChem ID: 24884227
• Update Time: 2025-06-27

Ferrocene,1-[(1R)-1-(dicyclohexylphosphino)ethyl]-2-[2-(diphenylphosphino)phenyl]-, (1R)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Ferrocene,1-[(1R)-1-(dicyclohexylphosphino)ethyl]-2-[2-(diphenylphosphino)phenyl]-, (1R)-(9CI)
• (R)-(-)-1-[(R)-2-(2'-Diphenylphosphinophenyl)ferrocenyl]ethyldicyclohexylphosphine
• (R)-1-[(R)-2-[2-(DIPHENYLPHOSPHINO)PHENYL]-FERROCENYL]ETHYLDICYCLOHEXYLPHOSPHINE
• (R)-1-{(RP)-2-[2-(Diphenylphosphino)phenyl]ferrocenyl}ethyldicyclohexylphosphine
• Walphos SL-W003-1
• Walphos SL-W003-2
• MFCD04117711
• (S)-1-{(SP)-2-[2-(Diphenylphosphino)phenyl]ferrocenyl}ethyldicyclohexylphosphine, >=97%
• 388079-60-5
• AKOS025295816

• MDL： MFCD08561124
• Inchi： 1S/C37H43P2.C5H5.Fe/c1-29(38(30-17-6-2-7-18-30)31-19-8-3-9-20-31)34-26-16-27-35(34)36-25-14-15-28-37(36)39(32-21-10-4-11-22-32)33-23-12-5-13-24-33;1-2-4-5-3-1;/h4-5,10-16,21-31H,2-3,6-9,17-20H2,1H3;1-5H;/t29-;;/m1../s1
• InChI Key： OBVCATYDMKRFLP-SYXKTQFYSA-N
• SMILES： [Fe].P([C@H](C)[C]1[CH][CH][CH][C]1C1=CC=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1)(C1CCCCC1)C1CCCCC1.[CH]1[CH][CH][CH][CH]1 |^1:4,5,6,7,8,40,41,42,43,44|

Computed Properties

• Exact Mass: 670.25800
• Monoisotopic Mass: 670.258061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 45
• Rotatable Bond Count: 8
• Complexity: 672
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 27.18000
• LogP: 9.94520

Ferrocene,1-[(1R)-1-(dicyclohexylphosphino)ethyl]-2-[2-(diphenylphosphino)phenyl]-, (1R)-(9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Ferrocene,1-[(1R)-1-(dicyclohexylphosphino)ethyl]-2-[2-(diphenylphosphino)phenyl]-, (1R)-(9CI)

Introduction to Ferrocene,1-[(1R)-1-(dicyclohexylphosphino)ethyl]-2-[2-(diphenylphosphino)phenyl]-, (1R)-(9CI) and Its Significance in Modern Chemistry

Ferrocene,1-[(1R)-1-(dicyclohexylphosphino)ethyl]-2-[2-(diphenylphosphino)phenyl]-, (1R)-(9CI), with the CAS number 388079-60-5, represents a cutting-edge compound in the realm of organometallic chemistry and pharmaceutical research. This complex molecule, featuring a unique blend of phosphine ligands and a ferrocene core, has garnered significant attention due to its versatile applications and potential in developing novel therapeutic agents.

The structure of this compound is meticulously designed to exploit the synergistic effects of its constituent parts. The ferrocene moiety, known for its stability and unique electronic properties, serves as an excellent platform for further functionalization. The presence of two distinct phosphine ligands—1-(dicyclohexylphosphino)ethyl and 2-(diphenylphosphino)phenyl—enhances its reactivity and makes it a valuable tool in synthetic chemistry.

In recent years, there has been a surge in research focused on the development of new catalysts and ligands that can facilitate more efficient and selective chemical transformations. The compound 388079-60-5 stands out in this context due to its ability to act as a highly effective chiral ligand. This property is particularly crucial in pharmaceutical synthesis, where enantioselective catalysis is often required to produce drugs with optimal biological activity while minimizing unwanted side effects.

The use of chiral phosphine ligands in transition metal catalysis has been extensively studied and documented. Among these, the combination of dicyclohexylphosphino groups with diphenylphosphino groups offers a unique balance of steric bulk and electronic tunability. This makes Ferrocene,1-[(1R)-1-(dicyclohexylphosphino)ethyl]-2-[2-(diphenylphosphino)phenyl]-, (1R)-(9CI) an excellent candidate for applications in asymmetric synthesis.

One of the most compelling aspects of this compound is its potential application in the development of new pharmaceuticals. The ferrocene core has shown promise in various therapeutic areas, including anticancer and anti-inflammatory treatments. The phosphine ligands further enhance its pharmacological profile by allowing for selective binding to biological targets. Recent studies have demonstrated that derivatives of this compound can exhibit significant inhibitory effects on certain enzymes involved in disease pathways.

The synthesis of Ferrocene,1-[(1R)-1-(dicyclohexylphosphino)ethyl]-2-[2-(diphenylphosphino)phenyl]-, (1R)-(9CI) involves a series of carefully orchestrated steps that highlight the ingenuity of modern synthetic chemistry. The introduction of the chiral center at the ethyl group ensures that the final product retains its stereochemical integrity, which is essential for many catalytic applications. Additionally, the use of high-purity starting materials and controlled reaction conditions is crucial to achieving the desired yield and quality.

In the context of industrial applications, this compound has shown great potential as a catalyst in various organic transformations. For instance, it has been used effectively in cross-coupling reactions, which are fundamental to constructing complex organic molecules. These reactions are widely employed in the pharmaceutical industry for the synthesis of active pharmaceutical ingredients (APIs). The ability of 388079-60-5 to facilitate these reactions under mild conditions makes it an attractive option for large-scale production.

The environmental impact of chemical processes is also a critical consideration today. The use of compounds like Ferrocene,1-[(1R)-1-(dicyclohexylphosphino)ethyl]-2-[2-(diphenylphosphino)phenyl]-, (1R)-(9CI) offers several advantages in terms of sustainability. For example, they can often be recovered and reused multiple times without significant loss of activity. This aligns with the growing emphasis on green chemistry principles, which aim to minimize waste and reduce the environmental footprint of chemical manufacturing.

The future prospects for this compound are promising. Ongoing research is exploring new ways to leverage its unique properties for advanced applications. For instance, there is interest in using it as a component in next-generation materials that exhibit enhanced electronic or optical properties. Additionally, its potential role in developing new diagnostic tools is being investigated.

In conclusion, Ferrocene,1-[(1R)-1-(dicyclohexylphosphino)ethyl]-2-[2-(diphenylphosphino)phenyl]-, (1R)-(9CI), CAS number 388079-60-5, represents a significant advancement in organometallic chemistry and pharmaceutical research. Its versatile structure and functional properties make it a valuable tool for both academic research and industrial applications. As our understanding of its capabilities continues to grow, we can expect to see even more innovative uses emerge in the coming years.